Cas no 1805614-91-8 (3-Amino-5-bromopyridine-4-acetic acid)

• Product Name: 3-Amino-5-bromopyridine-4-acetic acid
• CAS No: 1805614-91-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4898733
• Update Time: 2025-10-29

3-Amino-5-bromopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromopyridine-4-acetic acid

• Inchi： 1S/C7H7BrN2O2/c8-5-2-10-3-6(9)4(5)1-7(11)12/h2-3H,1,9H2,(H,11,12)
• InChI Key： LYYISMVKKXZAOK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-5-bromopyridine-4-acetic acid

3-Amino-5-bromopyridine-4-acetic Acid (CAS No. 1805614-91-8): A Comprehensive Overview

3-Amino-5-bromopyridine-4-acetic acid (CAS No. 1805614-91-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Amino-5-bromopyridine-4-acetic acid is C₇H₇BrN₂O₂, and it has a molecular weight of approximately 229.05 g/mol. The compound features a pyridine ring with an amino group at the 3-position, a bromine atom at the 5-position, and an acetic acid moiety at the 4-position. This combination of functional groups imparts unique chemical properties and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, 3-Amino-5-bromopyridine-4-acetic acid has been extensively studied for its potential biological activities. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 3-Amino-5-bromopyridine-4-acetic acid exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug discovery efforts.

Beyond its medicinal applications, 3-Amino-5-bromopyridine-4-acetic acid has also been explored for its utility in materials science. A recent publication in Advanced Materials reported the synthesis of functionalized polymers using this compound as a monomer. The resulting polymers exhibited enhanced thermal stability and mechanical properties, making them suitable for various advanced applications such as drug delivery systems and electronic devices.

The synthetic accessibility of 3-Amino-5-bromopyridine-4-acetic acid has further contributed to its popularity among researchers. Several efficient synthetic routes have been developed to prepare this compound, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group manipulations. These methods have enabled the large-scale production of 3-Amino-5-bromopyridine-4-acetic acid, facilitating its widespread use in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 3-Amino-5-bromopyridine-4-acetic acid is not classified as a hazardous substance, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The environmental impact of 3-Amino-5-bromopyridine-4-acetic acid is another aspect that has been investigated. Studies have shown that proper waste management and disposal protocols should be implemented to minimize any potential environmental risks associated with its use. This includes treating waste streams containing this compound before discharge to ensure compliance with environmental regulations.

In conclusion, 3-Amino-5-bromopyridine-4-acetic acid (CAS No. 1805614-91-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.